3-[(2-Furanylcarbonyl)oxy]-8,8-dimethyl-8-azoniabicyclo[3.2.1]octane

• CAS No.: 1038818-17-5
• Molecular Formula: C14H20NO3+
• Molecular Weight: 250.31 g/mol
• IUPAC Name: (8,8-dimethyl-8-azoniabicyclo[3.2.1]octan-3-yl) furan-2-carboxylate
• InChI: InChI=1S/C14H20NO3/c1-15(2)10-5-6-11(15)9-12(8-10)18-14(16)13-4-3-7-17-13/h3-4,7,10-12H,5-6,8-9H2,1-2H3/q+1
• InChI Key: IYJCPWYAJVDLMI-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1(C2CCC1CC(C2)OC(=O)C3=CC=CO3)C

Description

3-(FURAN-2-CARBONYLOXY)-8,8-DIMETHYL-8-AZABICYCLO[321]OCTAN-8-IUM is a complex organic compound that features a furan ring and an 8-azabicyclo[321]octane scaffold

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(FURAN-2-CARBONYLOXY)-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This can be achieved through various methodologies, including the stereochemical control directly in the transformation that generates the 8-azabicyclo[3.2.1]octane architecture or through a desymmetrization process starting from achiral tropinone derivatives .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(FURAN-2-CARBONYLOXY)-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The furan ring and the azabicyclo scaffold can undergo substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can lead to the formation of furan-2-carboxylic acid derivatives .

Scientific Research Applications

3-(FURAN-2-CARBONYLOXY)-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical intermediates and materials.

Mechanism of Action

The mechanism of action of 3-(FURAN-2-CARBONYLOXY)-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM involves its interaction with specific molecular targets and pathways. The furan ring and the azabicyclo scaffold play crucial roles in its biological activity, potentially interacting with enzymes and receptors to exert its effects .

Comparison with Similar Compounds

Similar Compounds

8-Azabicyclo[3.2.1]octane derivatives: These compounds share the azabicyclo scaffold and have similar biological activities.

Furan derivatives: Compounds like 2,5-furan-dicarboxylic acid and 2,5-dimethylfuran have similar structural features and applications.

Uniqueness

3-(FURAN-2-CARBONYLOXY)-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM is unique due to the combination of the furan ring and the azabicyclo scaffold, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.